Cas no 1026725-31-4 (1-(4-fluorophenyl)methylpyrrolidine-2-carboxylic acid)

• Product Name: 1-(4-fluorophenyl)methylpyrrolidine-2-carboxylic acid
• CAS No: 1026725-31-4
• MF: C₁₂H₁₄FNO₂
• MW: 223.243466854095
• MDL: MFCD08444785
• CID: 4568532
• PubChem ID: 3937504
• Update Time: 2025-06-15

1-(4-fluorophenyl)methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Fluorophenyl)methyl]pyrrolidine-2-carboxylic Acid
• 1-(4-fluorophenyl)methylpyrrolidine-2-carboxylic acid

• MDL： MFCD08444785
• Inchi： 1S/C12H14FNO2/c13-10-5-3-9(4-6-10)8-14-7-1-2-11(14)12(15)16/h3-6,11H,1-2,7-8H2,(H,15,16)/t11-/m0/s1
• InChI Key： HUJIRQKJJFAXHV-NSHDSACASA-N
• SMILES： C(O)(=O)[C@@H]1CCCN1CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 223.100857g/mol
• Monoisotopic Mass: 223.100857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 223.24g/mol
• XLogP3: -0.3
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(4-fluorophenyl)methylpyrrolidine-2-carboxylic acid

Introduction to 1-(4-fluorophenyl)methylpyrrolidine-2-carboxylic acid (CAS No. 1026725-31-4)

1-(4-fluorophenyl)methylpyrrolidine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1026725-31-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrrolidine family, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a fluorophenyl moiety in its molecular framework introduces unique electronic and steric properties, making it a valuable scaffold for medicinal chemists seeking to develop novel bioactive molecules.

The chemical structure of 1-(4-fluorophenyl)methylpyrrolidine-2-carboxylic acid consists of a pyrrolidine ring substituted with a methyl group at the 1-position and a fluorophenyl group at the 4-position. The carboxylic acid functionality at the 2-position further enhances its reactivity, allowing for various chemical modifications that can be exploited in drug design. This compound's structural features make it an attractive candidate for exploring new pharmacological pathways, particularly in the treatment of neurological disorders, inflammation, and other diseases where precise molecular targeting is crucial.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to modulate metabolic pathways and enhance drug bioavailability. The fluorophenyl group in 1-(4-fluorophenyl)methylpyrrolidine-2-carboxylic acid contributes to its lipophilicity and binding affinity, which are critical factors in drug efficacy. Studies have demonstrated that fluorine atoms can influence the pharmacokinetic properties of molecules, often leading to improved stability and reduced metabolic degradation. This has made fluorinated compounds valuable in the development of next-generation therapeutics.

One of the most compelling aspects of 1-(4-fluorophenyl)methylpyrrolidine-2-carboxylic acid is its potential role as a building block for more complex drug candidates. Researchers have leveraged its structural framework to synthesize derivatives with enhanced potency and selectivity. For instance, modifications at the pyrrolidine ring or the carboxylic acid moiety have led to compounds with improved binding interactions with biological targets. These findings highlight the versatility of this compound and its suitability for further medicinal chemistry investigations.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Pyrrolidine derivatives, in particular, have shown promise in treating a wide range of conditions, from central nervous system disorders to autoimmune diseases. The unique electronic properties imparted by the fluorophenyl group make 1-(4-fluorophenyl)methylpyrrolidine-2-carboxylic acid a particularly interesting molecule for researchers aiming to develop innovative treatments.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates. These technologies allow scientists to rapidly evaluate the binding affinity and ADME (Absorption, Distribution, Metabolism, and Excretion) properties of molecules like 1-(4-fluorophenyl)methylpyrrolidine-2-carboxylic acid. Such high-throughput approaches have been instrumental in uncovering new therapeutic avenues and optimizing existing drug candidates for better clinical outcomes.

The synthesis of 1-(4-fluorophenyl)methylpyrrolidine-2-carboxylic acid presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired molecular framework. These advancements in synthetic chemistry have opened up new possibilities for exploring the pharmacological potential of this compound.

In conclusion, 1-(4-fluorophenyl)methylpyrrolidine-2-carboxylic acid (CAS No. 1026725-31-4) represents a significant compound in pharmaceutical research with broad applications across multiple therapeutic areas. Its unique structural features, particularly the presence of a fluorophenyl group and a carboxylic acid moiety, make it an invaluable scaffold for drug discovery. As research continues to uncover new biological targets and synthetic strategies, compounds like this are poised to play a pivotal role in developing next-generation therapeutics that address unmet medical needs.